Cas no 2227726-86-3 ((1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol
• CAS No: 2227726-86-3
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6226738
• PubChem ID: 165980089
• Update Time: 2025-08-04

(1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol
• EN300-1811599
• 2227726-86-3

• Inchi： 1S/C12H19NO4/c1-15-10-7-12(17-3)11(16-2)6-8(10)9(14)4-5-13/h6-7,9,14H,4-5,13H2,1-3H3/t9-/m1/s1
• InChI Key： ZXZPDKMGAKDJAJ-SECBINFHSA-N
• SMILES： O[C@@H](C1C=C(C(=CC=1OC)OC)OC)CCN

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.9Ų

Additional information on (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol and Its Significance in Modern Chemical Biology

(1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol, with the CAS number 2227726-86-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chiral center and aromatic substituents, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique structural features of this compound make it a valuable candidate for further exploration in various biological pathways and mechanisms.

The chemical structure of (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol consists of a propanol backbone substituted with a 2,4,5-trimethoxyphenyl group. This arrangement imparts specific electronic and steric properties to the molecule, which can be exploited for its interaction with biological targets. The presence of the amino group at the third position of the propanol chain enhances its reactivity and potential for further functionalization, making it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The enantiomeric purity of (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol is crucial for its biological activity, as different enantiomers can exhibit distinct pharmacological properties. Advanced synthetic methodologies have enabled the efficient preparation of this compound with high enantiomeric excess, facilitating its use in preclinical and clinical studies.

One of the most compelling aspects of (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol is its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Studies have shown that compounds with similar structural motifs can interact with key enzymes and receptors involved in these pathways. For instance, the methoxy groups in the aromatic ring can influence electron density and reactivity, allowing for precise targeting of biological processes.

Recent research has highlighted the importance of natural product-inspired molecules in drug discovery. The structural framework of (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol bears resemblance to certain bioactive natural products, suggesting that it may possess similar pharmacological properties. This has prompted investigations into its potential as an anti-inflammatory agent and a neuroprotective compound. Preliminary studies have demonstrated promising results in cell-based assays, indicating its therapeutic potential.

The synthesis of complex molecules like (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol requires meticulous planning and execution to ensure high yield and purity. Modern synthetic techniques, such as asymmetric catalysis and flow chemistry, have been instrumental in achieving these goals. These methods not only improve efficiency but also minimize waste, aligning with the principles of green chemistry. The development of robust synthetic routes is essential for scaling up production and conducting large-scale studies.

The pharmacokinetic properties of (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol are another critical aspect that needs to be evaluated. Factors such as solubility, stability, and metabolic degradation play a significant role in determining its bioavailability and efficacy. Computational modeling and experimental studies are employed to predict and assess these properties before moving into preclinical testing. This comprehensive approach ensures that only the most promising candidates advance to later stages of development.

In conclusion, (1R)-3-amino-1-(2,4,5-trimethoxyphenyl)propan-1-ol represents a significant advancement in chemical biology research. Its unique structural features and potential biological activities make it a valuable compound for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.